Cas no 2034398-68-8 (1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one)

• Product Name: 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one
• CAS No: 2034398-68-8
• MF: C₁₂H₁₃ClF₃N₃O₂
• MW: 323.69873213768
• CID: 6101839
• PubChem ID: 121018059
• Update Time: 2025-11-01

1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one
• 2034398-68-8
• 1-{3-[(5-chloropyrimidin-2-yl)oxy]piperidin-1-yl}-3,3,3-trifluoropropan-1-one
• F6480-4933
• 1-[3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-3,3,3-trifluoropropan-1-one
• AKOS026701607
• 1-(3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)-3,3,3-trifluoropropan-1-one

• Inchi： 1S/C12H13ClF3N3O2/c13-8-5-17-11(18-6-8)21-9-2-1-3-19(7-9)10(20)4-12(14,15)16/h5-6,9H,1-4,7H2
• InChI Key： VDCVUJZMXGMATN-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(CC(F)(F)F)=O)CCC1

Computed Properties

• Exact Mass: 323.0648388g/mol
• Monoisotopic Mass: 323.0648388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one

Comprehensive Overview of 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one (CAS No. 2034398-68-8)

The compound 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one (CAS No. 2034398-68-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 5-chloropyrimidin-2-yl moiety and a trifluoropropan-1-one group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate in drug synthesis, given its ability to modulate biological pathways with high specificity.

In recent years, the demand for fluorinated compounds like 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where compounds with well-defined pharmacological profiles are prioritized. The inclusion of a chloropyrimidine scaffold further enhances its utility, as this structural motif is commonly found in anticancer and antiviral agents.

From a synthetic chemistry perspective, the compound's oxypiperidin-1-yl linkage offers versatility in further derivatization, making it a valuable building block for medicinal chemists. Its CAS No. 2034398-68-8 serves as a critical identifier in global chemical databases, ensuring accurate referencing in patents and research publications. The trifluoromethyl group, a hallmark of modern bioisosteres, contributes to its lipophilicity and binding affinity, traits highly sought after in drug discovery.

The rise of AI-driven drug design has further amplified interest in such compounds. Computational models often highlight 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one as a high-potential candidate due to its balanced physicochemical properties. This aligns with frequent search queries like "fluorinated heterocycles in drug development" or "chloropyrimidine derivatives applications", reflecting the scientific community's focus on innovative chemical scaffolds.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated compounds, the trifluoropropan-1-one segment offers improved biodegradability profiles, addressing concerns around green chemistry. This positions the compound favorably in industries prioritizing sustainable synthesis methods, a topic dominating forums and academic discussions.

In summary, 1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}-3,3,3-trifluoropropan-1-one represents a convergence of cutting-edge chemical design and practical applicability. Its CAS No. 2034398-68-8 serves as a gateway to extensive research, while its structural features cater to evolving needs in life sciences and material innovation. As the scientific landscape shifts toward molecularly targeted solutions, this compound is poised to remain a focal point of interdisciplinary exploration.